Cas no 1256337-28-6 (2-2-({(tert-butoxy)carbonylamino}methyl)pyridin-4-ylacetic acid)

• Product Name: 2-2-({(tert-butoxy)carbonylamino}methyl)pyridin-4-ylacetic acid
• CAS No: 1256337-28-6
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• CID: 6285747
• PubChem ID: 68411997
• Update Time: 2025-10-16

2-2-({(tert-butoxy)carbonylamino}methyl)pyridin-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(tert-butoxy)carbonylamino}methyl)pyridin-4-ylacetic acid
• SCHEMBL2841433
• 2-[2-({[(tert-butoxy)carbonyl]amino}methyl)pyridin-4-yl]acetic acid
• 1256337-28-6
• EN300-1440191

• Inchi： 1S/C13H18N2O4/c1-13(2,3)19-12(18)15-8-10-6-9(4-5-14-10)7-11(16)17/h4-6H,7-8H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： UNUOOSWWNKHLQO-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=C(C=CN=1)CC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.12665706g/mol
• Monoisotopic Mass: 266.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 88.5Ų

Additional information on 2-2-({(tert-butoxy)carbonylamino}methyl)pyridin-4-ylacetic acid

Recent Advances in the Study of 2-2-({(tert-butoxy)carbonylamino}methyl)pyridin-4-ylacetic acid (CAS: 1256337-28-6)

2-2-({(tert-butoxy)carbonylamino}methyl)pyridin-4-ylacetic acid (CAS: 1256337-28-6) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug development. This compound, characterized by its pyridine core and tert-butoxycarbonyl (Boc) protected amino group, serves as a versatile intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential applications in the development of novel therapeutics, particularly in the areas of inflammation, oncology, and infectious diseases.

The structural features of 2-2-({(tert-butoxy)carbonylamino}methyl)pyridin-4-ylacetic acid make it an attractive scaffold for drug design. The Boc-protected amino group provides stability during synthetic processes, while the pyridine ring offers a platform for further functionalization. Researchers have utilized this compound to develop inhibitors targeting key enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of small-molecule inhibitors of interleukin-1 receptor-associated kinase 4 (IRAK4), a critical mediator in inflammatory and autoimmune disorders.

In addition to its role in inflammation, 2-2-({(tert-butoxy)carbonylamino}methyl)pyridin-4-ylacetic acid has shown promise in oncology research. A recent preclinical study highlighted its incorporation into a series of kinase inhibitors designed to target aberrant signaling pathways in cancer cells. The compound's ability to modulate protein-protein interactions has also been investigated, with findings suggesting its potential as a scaffold for disrupting oncogenic protein complexes. These advancements underscore the compound's versatility in drug discovery.

The synthetic accessibility of 2-2-({(tert-butoxy)carbonylamino}methyl)pyridin-4-ylacetic acid has further contributed to its widespread use. Recent improvements in its synthesis, including optimized reaction conditions and greener methodologies, have enhanced its scalability and reduced production costs. A 2024 report in Organic Process Research & Development detailed a novel catalytic approach that significantly improves yield and purity, making it more feasible for large-scale applications.

Looking ahead, the continued exploration of 2-2-({(tert-butoxy)carbonylamino}methyl)pyridin-4-ylacetic acid is expected to yield new insights into its pharmacological potential. Ongoing research aims to expand its applications in targeted therapy and combination treatments, leveraging its unique chemical properties. As the field advances, this compound is poised to play a pivotal role in the development of next-generation therapeutics.